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Compound of Interest

Compound Name: (R)-DTB-SpiroPAP

Cat. No.: B2456929

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the substrate scope and detailed
protocols for asymmetric hydrogenation reactions catalyzed by the iridium complex of the (R)-
DTB-SpiroPAP ligand. (R)-DTB-SpiroPAP, a chiral spiro pyridine-aminophosphine ligand, has
demonstrated exceptional efficiency and enantioselectivity in the hydrogenation of a broad
range of ketones and -ketoesters, making it a valuable tool in the synthesis of chiral alcohols,
which are crucial building blocks in the pharmaceutical industry.

Introduction

The iridium catalyst bearing the (R)-DTB-SpiroPAP ligand is a highly stable and active catalyst
for asymmetric hydrogenation.[1] It is particularly effective for the reduction of prochiral ketones
and [-ketoesters to their corresponding chiral alcohols with excellent enantioselectivity and
high turnover numbers (TONSs).[1] The catalyst is prepared from the reaction of [Ir(COD)CI]z
and the (R)-DTB-SpiroPAP ligand and can be used directly without further purification.[2]

Substrate Scope

The Ir-(R)-DTB-SpiroPAP catalyst has been successfully applied to the asymmetric
hydrogenation of a wide variety of substrates. The following tables summarize the quantitative
data for the hydrogenation of various ketones and (3-ketoesters.

Table 1: Asymmetric Hydrogenation of Alkyl Aryl Ketones
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Substrate . ]

Ar R SIC Ratio Yield (%) ee (%)
(Ar-CO-R)
Acetophenon

Phenyl Methyl 1,000,000 100 98
e
2-
Acetylnaphth 2-Naphthyl Methyl 5,000 >99 99
alene
1-Indanone - - 5,000 >99 99
1-Tetralone - - 5,000 >99 99
2-
Propionylnap  2-Naphthyl Ethyl 5,000 >99 99
hthalene
2-
Acetylthiophe  2-Thienyl Methyl 5,000 >99 97
ne
2-Acetylfuran  2-Furyl Methyl 5,000 >99 96

Table 2: Asymmetric Hydrogenation of 3-Aryl-B-Ketoesters
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Substrate
(Ar-CO-CHz2- Ar R SIC Ratio Yield (%) ee (%)
COOR)
Ethyl
benzoylacetat Phenyl Ethyl 1,000 98 98
e
Ethyl 2-
naphthoylace  2-Naphthyl Ethyl 1,000 97 99.8
tate
Ethyl 4- 4-
methoxybenz  Methoxyphen  Ethyl 1,000 98 96
oylacetate vl
Ethyl 4- 4
chlorobenzoyl Ethyl 1,000 95 98
Chlorophenyl
acetate
Ethyl 3-
thienoylacetat  3-Thienyl Ethyl 1,000 93 97
e
Ethyl 2-
2-Furyl Ethyl 1,000 96 96
furoylacetate

Experimental Protocols

Protocol 1: Preparation of the Ir-(R)-DTB-SpiroPAP

Catalyst

This protocol describes the in situ preparation of the active iridium catalyst.

Materials:

e (R)-DTB-SpiroPAP ligand

e [Ir(COD)CI]2 (Iridium(l) chloride cyclooctadiene dimer)
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Anhydrous ethanol (EtOH)

Schlenk tube

Magnetic stirrer

Hydrogen (Hz2) gas line

Vacuum line

Procedure:[2]

e To a dry 25 mL Schlenk tube under a nitrogen atmosphere, add (R)-DTB-SpiroPAP (0.094
mmol) and [Ir(COD)CI]z (0.045 mmol).

e Purge the Schlenk tube with hydrogen gas three times.
e Add 6 mL of anhydrous ethanol to the Schlenk tube.

« Stir the mixture at room temperature. The color of the solution will change from orange to
light yellow over approximately 1.5 hours.

 After the color change is complete, the catalyst solution is ready for use. For long-term
storage, the solvent can be removed under reduced pressure, and the resulting light yellow
powder can be stored under an inert atmosphere.[2]

Protocol 2: Asymmetric Hydrogenation of Acetophenone

This protocol provides a general procedure for the asymmetric hydrogenation of a ketone.
Materials:

 Ir-(R)-DTB-SpiroPAP catalyst solution (prepared as in Protocol 1)

e Acetophenone

o Potassium tert-butoxide (KOtBu)

e Anhydrous ethanol (EtOH)
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o Stainless steel autoclave
e Magnetic stirrer
Procedure:[1]

e To a stainless steel autoclave, add a solution of acetophenone (e.g., 2.1 M in anhydrous
EtOH).

e Add potassium tert-butoxide (KOtBu) to a final concentration of 0.02 M.

e Under a nitrogen atmosphere, add the freshly prepared Ir-(R)-DTB-SpiroPAP catalyst
solution (e.g., to achieve a substrate-to-catalyst ratio of 5,000:1).

» Seal the autoclave and purge with hydrogen gas.

o Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 10 atm).

 Stir the reaction mixture at room temperature for the required time (e.g., 20 min to 4 hours).
e Monitor the reaction progress by TLC or GC.

e Once the reaction is complete, carefully vent the autoclave.

e The reaction mixture can be worked up by quenching with a saturated aqueous solution of
ammonium chloride and extracting the product with an organic solvent.

e The enantiomeric excess of the product can be determined by chiral HPLC or GC analysis.

Protocol 3: Asymmetric Hydrogenation of Ethyl
Benzoylacetate

This protocol provides a general procedure for the asymmetric hydrogenation of a [3-ketoester.
Materials:

¢ Ir-(R)-DTB-SpiroPAP catalyst solution (prepared as in Protocol 1)
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Ethyl benzoylacetate

Potassium tert-butoxide (KOtBu)

Anhydrous ethanol (EtOH)

Stainless steel autoclave

Magnetic stirrer
Procedure:[2]

o To a stainless steel autoclave, add a solution of ethyl benzoylacetate (e.g., 1 M in anhydrous
EtOH).

e Add potassium tert-butoxide (KOtBu) to a final concentration of 0.02 M.

o Under a nitrogen atmosphere, add the freshly prepared Ir-(R)-DTB-SpiroPAP catalyst
solution (e.g., to achieve a substrate-to-catalyst ratio of 1,000:1).

o Seal the autoclave and purge with hydrogen gas.

e Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 8 atm).

 Stir the reaction mixture at room temperature for the required time (e.g., 25 min to 4 hours).
e Monitor the reaction progress by TLC or GC.

o Upon completion, carefully vent the autoclave.

o Work-up the reaction as described in Protocol 2.

o Determine the enantiomeric excess of the product by chiral HPLC or GC analysis.

Visualizations
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Caption: Experimental workflow for Ir-(R)-DTB-SpiroPAP catalyzed asymmetric hydrogenation.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b2456929?utm_src=pdf-body-img
https://www.benchchem.com/product/b2456929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2456929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[Ir(H)2(SpiroPAP)]*

Ketone/B-Ketoester

Substrate Coordination Ketone Complex
Hydride Transfer (Outer-Sphere) Alkoxide Complex
H2
Chiral Alcohol
Product Release Solvated Catalyst

H2 Activation

Click to download full resolution via product page

Caption: Proposed catalytic cycle for Ir-SpiroPAP catalyzed ketone hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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